molecular formula C15H11NO2 B8725701 Methyl 4'-Cyano[1,1'-biphenyl]-2-carboxylate CAS No. 178904-31-9

Methyl 4'-Cyano[1,1'-biphenyl]-2-carboxylate

Cat. No.: B8725701
CAS No.: 178904-31-9
M. Wt: 237.25 g/mol
InChI Key: BZIJHPFIHALPPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4'-Cyano[1,1'-biphenyl]-2-carboxylate is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

178904-31-9

Molecular Formula

C15H11NO2

Molecular Weight

237.25 g/mol

IUPAC Name

methyl 2-(4-cyanophenyl)benzoate

InChI

InChI=1S/C15H11NO2/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12/h2-9H,1H3

InChI Key

BZIJHPFIHALPPR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC=C1C2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 500 mL of THF was added water (18.4 mL, 1.02 mol), potassium carbonate (70.5 g, 0.510 mol), methyl 2-iodobenzoate (53.5 g, 0.204 mol), 4-cyano-phenylboronic acid (30.0 g, 0.204 mol) and bis-(tri-o-tolylphosphine) palladium (II) chloride (1.65 g, 2.04 mmol). This mixture was heated to reflux for 3.5 hours and then cooled to ambient temperature for continued stirring overnight. The solvent was then removed under reduced pressure prior to dilution with EtOAc/water. The organic layer was extracted with additional EtOAc. The combined organics were washed with water, then brine. The organics were then dried over sodium sulfate, filtered, and then concentrated to obtain the crude product. This crude product was passed through a silica pad, eluting with 8:1 heptane:EtOAc to get 41.6 grams of methyl 4′-cyano-1,1′-biphenyl-2-carboxylate.
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
18.4 mL
Type
reactant
Reaction Step Two
Quantity
70.5 g
Type
reactant
Reaction Step Two
Quantity
53.5 g
Type
reactant
Reaction Step Two
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
1.65 g
Type
catalyst
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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